Cas no 2034284-21-2 (4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole)
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- (3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(1H-indol-4-yl)methanone
- [3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]-(1H-indol-4-yl)methanone
- F6524-2573
- AKOS026694244
- 2034284-21-2
- 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
-
- Inchi: 1S/C19H16N4O3/c24-19(14-3-1-4-15-13(14)6-8-20-15)23-9-7-12(11-23)17-21-18(26-22-17)16-5-2-10-25-16/h1-6,8,10,12,20H,7,9,11H2
- InChI Key: VPGSCBZTQNJBFM-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CC2=C1C=CN2)N1CCC(C2=NOC(C3=CC=CO3)=N2)C1
Computed Properties
- Exact Mass: 348.12224039g/mol
- Monoisotopic Mass: 348.12224039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 88.2Ų
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6524-2573-2μmol |
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole |
2034284-21-2 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6524-2573-5μmol |
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole |
2034284-21-2 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6524-2573-10μmol |
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole |
2034284-21-2 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6524-2573-20μmol |
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole |
2034284-21-2 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6524-2573-1mg |
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole |
2034284-21-2 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6524-2573-2mg |
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole |
2034284-21-2 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6524-2573-3mg |
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole |
2034284-21-2 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6524-2573-4mg |
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole |
2034284-21-2 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6524-2573-5mg |
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole |
2034284-21-2 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6524-2573-10mg |
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole |
2034284-21-2 | 10mg |
$118.5 | 2023-09-08 |
4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole
Chemical Exploration of 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole (CAS No. 2034284-21-2): Synthesis, Applications, and Recent Advances
The compound 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole (CAS No. 2034284-21-2) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. Its molecular structure, featuring a pyrrolidine moiety linked to an indole ring through a carbonyl group and further functionalized with a 1,2,4-oxadiazole unit substituted with a furan ring, makes it a subject of significant interest in the field of medicinal chemistry. This introduction delves into the synthesis, potential applications, and the latest research findings associated with this compound.
The synthesis of 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole involves a multi-step process that highlights the versatility of heterocyclic chemistry. The core structure is built around the integration of three key heterocyclic components: pyrrolidine, 1,2,4-oxadiazole, and indole. The presence of the furan ring in the 1,2,4-oxadiazole moiety introduces additional electronic and steric effects that can modulate the compound's biological activity. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, paving the way for its exploration in various pharmacological contexts.
One of the most compelling aspects of 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole is its potential as a scaffold for drug discovery. The combination of indole and oxadiazole motifs has been extensively studied for their pharmacological properties. Indole derivatives are known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The oxadiazole ring adds further complexity by providing additional binding sites and interaction possibilities with biological targets. This structural framework has led to several investigations into its derivatives as potential therapeutic agents.
Recent research has focused on leveraging the unique structural features of 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole to develop novel treatments for various diseases. For instance, studies have explored its interactions with enzymes and receptors involved in cancer progression. The furan ring's ability to engage in hydrogen bonding and π-stacking interactions has been particularly highlighted as a key factor in modulating binding affinity and selectivity. Additionally, computational studies have suggested that this compound may exhibit promising properties as an inhibitor of kinases and other enzymes implicated in tumor growth.
The integration of bioisosteres into the molecular structure is another area where 4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole has shown promise. By replacing certain atoms or groups with functionally similar but structurally different counterparts, researchers can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. For example, substituting the furan ring with other oxygen-containing heterocycles may alter its metabolic stability or cell membrane permeability without significantly affecting its biological activity. Such modifications are crucial for optimizing drug candidates for clinical use.
The role of 4-{3-[5-(furan-2-yl)-1,2,4 oxadiazol -3 - yl]pyrrolidine - 1 - carbonyl} - 1 H - indole in addressing neurological disorders has also garnered attention. The indole moiety is particularly relevant here due to its presence in several natural products known for their neuroprotective effects. Preclinical studies have suggested that derivatives of this compound may interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The oxadiazole unit further enhances its potential by providing additional binding interactions with target proteins implicated in neurodegeneration.
In conclusion, 4 - { 3 - [ 5 - ( furan - 2 - yl ) - 1 , 2 , 4 - ox adia zol - 3 - yl ] py rrol idine - 1 - carb on y l } - 1 H - ind ole ( CAS No . 20342 84 - 21 - 2 ) stands out as a versatile scaffold with significant implications for pharmaceutical development . Its unique structural features , coupled with recent advances in synthetic chemistry , make it an attractive candidate for further exploration in drug discovery . As research continues to uncover new therapeutic applications , this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges .
2034284-21-2 (4-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)